Cas no 2171625-38-8 (2-amino-7-methyl-6-oxooctanoic acid)

• Product Name: 2-amino-7-methyl-6-oxooctanoic acid
• CAS No: 2171625-38-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6615326
• PubChem ID: 165747271
• Update Time: 2025-06-12

2-amino-7-methyl-6-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-methyl-6-oxooctanoic acid
• 2171625-38-8
• EN300-1298740

• Inchi： 1S/C9H17NO3/c1-6(2)8(11)5-3-4-7(10)9(12)13/h6-7H,3-5,10H2,1-2H3,(H,12,13)
• InChI Key： CORGSKSFZDFVLW-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CCCC(C(=O)O)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-amino-7-methyl-6-oxooctanoic acid

Exploring the Properties and Applications of 2-amino-7-methyl-6-oxooctanoic acid (CAS No. 2171625-38-8)

In the realm of specialized organic compounds, 2-amino-7-methyl-6-oxooctanoic acid (CAS No. 2171625-38-8) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as AMOOA in research circles, belongs to the class of non-proteinogenic amino acids, which are increasingly studied for their roles in metabolic pathways and drug development. Its molecular formula, C₉H₁₇NO₃, highlights a blend of functional groups—amine, ketone, and carboxyl—making it a versatile candidate for synthetic and biochemical studies.

The synthesis of 2-amino-7-methyl-6-oxooctanoic acid typically involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic catalysis, to achieve high enantiomeric purity. Researchers emphasize its potential as a chiral building block in pharmaceuticals, particularly for designing peptide-based therapeutics. Recent studies have explored its incorporation into bioactive peptides targeting metabolic disorders, aligning with the growing demand for precision medicine solutions. Notably, its ketone moiety offers opportunities for further derivatization, a feature leveraged in prodrug development.

From an industrial perspective, CAS 2171625-38-8 is often discussed in contexts like green chemistry and sustainable synthesis. With rising interest in eco-friendly manufacturing, methodologies such as microwave-assisted synthesis or biocatalytic routes are being optimized to reduce waste and energy consumption. This aligns with broader trends in circular economy practices, where fine chemicals like AMOOA are produced with minimal environmental impact.

Analytical characterization of 2-amino-7-methyl-6-oxooctanoic acid employs advanced techniques like HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency—a critical factor for GMP compliance in pharmaceutical applications. Its physicochemical properties, including solubility and stability under physiological conditions, are actively researched to assess its suitability for drug formulation. For instance, its logP value suggests moderate lipophilicity, which could influence cell membrane permeability in drug candidates.

Beyond pharmaceuticals, CAS 2171625-38-8 finds niche applications in agricultural chemistry, where its derivatives are investigated as plant growth regulators. The compound’s ability to modulate enzymatic activity in plants has sparked interest in developing next-generation biostimulants, addressing global challenges like crop resilience and sustainable agriculture. Such applications resonate with current searches for climate-smart agrochemicals and bio-based alternatives to synthetic additives.

In the cosmeceutical sector, 2-amino-7-methyl-6-oxooctanoic acid is explored for its potential to enhance skin barrier function due to its structural similarity to naturally occurring amino acid derivatives. This ties into the booming market for anti-aging ingredients and dermal repair agents, where consumers increasingly seek science-backed formulations. Patent filings reveal its incorporation into peptide serums targeting collagen synthesis, a hotspot in beauty tech innovations.

Regulatory aspects of AMOOA remain under scrutiny, with agencies like the FDA and EMA requiring comprehensive toxicological profiles for its use in human health products. Current data suggests low acute toxicity, but chronic exposure studies are ongoing—a topic frequently queried in regulatory science databases. This underscores the compound’s alignment with safe-by-design principles in chemical development.

Future research directions for CAS 2171625-38-8 may focus on its structure-activity relationships (SAR) to unlock novel biological functions. Computational tools like molecular docking are being employed to predict interactions with enzyme targets, accelerating its adoption in rational drug design. As the scientific community prioritizes translational research, this compound exemplifies how specialty amino acids bridge discovery and real-world applications.